Cas no 73785-25-8 (1,2,3,4,5-Pentabromo-6-[(2,3,4,5-tetrabromophenyl)sulfanyl]benzene)

• Product Name: 1,2,3,4,5-Pentabromo-6-[(2,3,4,5-tetrabromophenyl)sulfanyl]benzene
• CAS No: 73785-25-8
• MF: C₁₂HBr₉S
• MW: 896.337335348129
• CID: 2800670
• PubChem ID: 71402080
• Update Time: 2025-04-21

1,2,3,4,5-Pentabromo-6-[(2,3,4,5-tetrabromophenyl)sulfanyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5-Pentabromo-6-[(2,3,4,5-tetrabromophenyl)sulfanyl]benzene
• 73785-25-8
• DTXSID40823078

• Inchi： 1S/C12HBr9S/c13-2-1-3(5(15)6(16)4(2)14)22-12-10(20)8(18)7(17)9(19)11(12)21/h1H
• InChI Key： MFGQJITYPVTRKF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1SC1C=C(C(=C(C=1Br)Br)Br)Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 895.23674Da
• Monoisotopic Mass: 887.24493Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 25.3Ų